(-)-2,3-Bis[(2R,5R)-2,5-dimethylphospholano]maleic anhydride
Overview
Description
(-)-2,3-Bis[(2R,5R)-2,5-dimethylphospholano]maleic anhydride
is a complex organic compound. It is related to maleic anhydride, a well-known compound used in various chemical reactions . Maleic anhydride is an organic compound with the formula C2H2(CO)2O and is the acid anhydride of maleic acid . It is a colorless or white solid with an acrid odor .
Synthesis Analysis
The synthesis of similar compounds often involves the Diels-Alder reaction . This reaction is enormously useful for synthetic organic chemists, not only because ring-forming reactions are useful in general but also because in many cases two new stereocenters are formed, and the reaction is inherently stereospecific . A particularly rapid Diels-Alder reaction takes place between cyclopentadiene and maleic anhydride .Molecular Structure Analysis
The molecular structure ofThis compound
can be analyzed using various techniques. The Diels-Alder reaction is stereospecific, meaning the stereochemistry of the dienophile is preserved in the Diels-Alder product . The “outside” groups on the diene end up on the same face of the new six-membered ring, as do the “inside” groups . Chemical Reactions Analysis
The Diels-Alder reaction is a key reaction involved in the chemical reactions ofThis compound
. This reaction always has the same pattern of bonds that form and break. Three pi bonds are broken, and two sigma bonds (and a pi bond) are formed . The result is a new six-membered ring . Physical and Chemical Properties Analysis
The physical and chemical properties ofThis compound
would be similar to those of its related compounds. For instance, maleic anhydride is a colorless or white solid with an acrid odor . It is produced industrially on a large scale for applications in coatings and polymers .
Mechanism of Action
Safety and Hazards
The safety and hazards of (-)-2,3-Bis[(2R,5R)-2,5-dimethylphospholano]maleic anhydride
would be expected to be similar to those of maleic anhydride. Maleic anhydride may cause harm if swallowed and can cause severe skin burns and eye damage . It may cause an allergic skin reaction and may cause allergy or asthma symptoms or breathing difficulties if inhaled . It can also cause damage to organs through prolonged or repeated exposure .
Properties
IUPAC Name |
3,4-bis[(2R,5R)-2,5-dimethylphospholan-1-yl]furan-2,5-dione | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24O3P2/c1-9-5-6-10(2)20(9)13-14(16(18)19-15(13)17)21-11(3)7-8-12(21)4/h9-12H,5-8H2,1-4H3/t9-,10-,11-,12-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OQHMFJKKVZGWDC-DDHJBXDOSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC(P1C2=C(C(=O)OC2=O)P3C(CCC3C)C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H]1CC[C@H](P1C2=C(C(=O)OC2=O)P3[C@@H](CC[C@H]3C)C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H24O3P2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50452792 | |
Record name | 3,4-Bis(2R,5R)(2,5-dimethylphospholan-1-yl)furan-2,5-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50452792 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
326.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
505092-86-4 | |
Record name | 3,4-Bis(2R,5R)(2,5-dimethylphospholan-1-yl)furan-2,5-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50452792 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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